N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H13N7O3S/c24-15-4-3-14(23-10-17-9-19-23)20-22(15)6-5-18-16(25)11-8-12(26-21-11)13-2-1-7-27-13/h1-4,7-10H,5-6H2,(H,18,25)
• InChI Key: LXGVYSGWPUASKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)C(=O)NCCN3C(=O)C=CC(=N3)N4C=NC=N4
• Molecular Formula: C16H13N7O3S
• Molecular Weight: 383.4 g/mol

Description

N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H13N7O3S and its molecular weight is 383.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Insights

N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a compound that belongs to a class of molecules with a broad spectrum of biological activities. The scientific research applications of such compounds predominantly focus on their synthesis and the evaluation of their antimicrobial, antifungal, and potential antitumor activities.

Antimicrobial and Antifungal Evaluation

Compounds containing pyridazine, triazole, and isoxazole moieties have been extensively studied for their antimicrobial and antifungal properties. For instance, the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties has shown that some derivatives possess moderate to good antimicrobial activity against various test microorganisms. Additionally, specific compounds have demonstrated antiurease and antilipase activities, indicating their potential as therapeutic agents in treating enzyme-related disorders (Başoğlu et al., 2013).

Antitumor Activity

The exploration into antitumor agents has led to the identification of novel broad-spectrum compounds with curative activity against leukemia, indicating the potential of pyridazine and related derivatives as antitumor agents. The mechanism of action may involve the modification into active species within the organism, showcasing the complexity and versatility of these compounds in medicinal chemistry (Stevens et al., 1984).

Chemical Synthesis and Mechanistic Insights

The chemical synthesis of these compounds often involves complex reactions that yield various derivatives with potential biological activities. Studies have focused on the synthesis routes that lead to the creation of pyrazole, isoxazole, pyrimidine, and triazine derivatives, among others. These synthetic pathways not only provide insights into the chemistry of these compounds but also open avenues for the development of new drugs with improved efficacy and safety profiles (El-Mariah et al., 2006).